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Compound of Interest

Compound Name: PF-04217903 mesylate

Cat. No.: B1679679

For researchers and professionals in the field of drug development, the proper management
and disposal of chemical compounds such as PF-04217903 mesylate, a potent c-Met kinase
inhibitor, are critical for maintaining a safe laboratory environment and ensuring environmental
protection.[1] Due to its potential hazards, which have not been fully characterized, this
compound requires careful handling and adherence to specific disposal protocols.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

PF-04217903 mesylate is a substance that has not been fully tested for its hazards.[2]
Therefore, it should be handled with care by personnel trained and familiar with handling potent
active pharmaceutical ingredients.[2] Potential hazards include harm if swallowed or inhaled,
and it may cause irritation to the respiratory tract, eyes, and skin.[1][2]

To minimize exposure, the following Personal Protective Equipment (PPE) should be worn
when handling PF-04217903 mesylate:
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PPE Category Item Specification
Respiratory Protection Respirator NIOSH/MSHA-approved|[2]
_ Chemical-resistant rubber
Hand Protection Gloves
gloves[2]
Eye Protection Goggles Chemical safety goggles|[2]
Body Protection Lab Coat Standard laboratory coat

Step-by-Step Disposal Procedures

The disposal of PF-04217903 mesylate must be conducted in accordance with all applicable
federal, state, and local regulations for chemical waste.[1] It is imperative to treat this
compound as a potent and hazardous chemical.[1]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all unused or expired PF-04217903 mesylate powder in a designated hazardous
waste container.[1]

o Contaminated materials such as gloves, lab coats, weigh boats, and pipette tips must also
be placed in this container.[1]

o The container should be clearly labeled as "Hazardous Waste" and include the full
chemical name: "PF-04217903 mesylate".[1]

e Liquid Waste:

o Solutions containing PF-04217903 mesylate should be collected in a separate,
compatible, and clearly labeled hazardous liquid waste container.[1]

o Avoid mixing with other incompatible chemical wastes.[1]

o The container must be labeled as "Hazardous Liquid Waste" with the full chemical name.
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Sharps Waste:

o Needles, syringes, and any other contaminated sharps must be disposed of in a
designated sharps container.[1]

. Spill Management:

Small Spills: Absorb the material with an inert absorbent material and place it in a sealed
container for disposal as hazardous waste.[1]

Large Spills: In the event of a large spill, contact your institution's Environmental Health and
Safety (EHS) or emergency response team immediately.[1]

. Containerization and Storage:
All waste containers must be securely sealed.

Store waste containers in a designated and secure waste accumulation area that is well-
ventilated.[1]

This area should be away from general laboratory traffic and incompatible materials.[1]
. Final Disposal:

Disposal of PF-04217903 mesylate must be carried out through a licensed hazardous waste
disposal company.[1]

Do not dispose of this chemical down the drain or in the regular trash.[1]

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines and procedures for the disposal of potent or uncharacterized research chemicals.

[1]

Emergency First Aid Procedures

In case of exposure, follow these first aid measures:
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Exposure Route

Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing. Seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

Ingestion

If swallowed, wash out mouth with copious

amounts of water and call a physician.[2]

Disposal Workflow
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Caption: Workflow for the proper disposal of PF-04217903 mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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